Cas no 51439-05-5 (2-Tetradecanone, 1-phenyl-)
2-Tetradecanone, 1-phenyl- structure
Product Name:2-Tetradecanone, 1-phenyl-
CAS No:51439-05-5
MF:C20H32O
MW:288.467486381531
CID:1575070
PubChem ID:12759870
Update Time:2025-04-21
2-Tetradecanone, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tetradecanone, 1-phenyl-
- 1-phenyltetradecan-2-one
- AKOS012718585
- 51439-05-5
- DTXSID80509182
- SCHEMBL7038549
-
- Inchi: 1S/C20H32O/c1-2-3-4-5-6-7-8-9-10-14-17-20(21)18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
- InChI Key: BFYNSXPJCGTQIP-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 288.24546
- Monoisotopic Mass: 288.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Tetradecanone, 1-phenyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
51439-05-5 (2-Tetradecanone, 1-phenyl-) Related Products
- 2550-26-7(4-phenylbutan-2-one)
- 1007-32-5(1-Phenyl-2-butanone)
- 3318-61-4(1-Phenylpentane-2,4-dione)
- 102-04-5(1,3-Diphenyl-2-propanone)
- 2096-86-8(4-Methylphenylacetone)
- 18328-11-5(4-Phenylbutanal)
- 29898-25-7(1-Phenyl-3-hexanone)
- 20795-51-1(1-Phenylpentan-3-one)
- 6683-92-7(1-Phenyl-2-pentanone)
- 5349-62-2(4-Methyl-1-phenyl-2-pentanone)
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